Cas no 66366-98-1 (3-ethyl-3,4-dihydro-2(1H)-Quinoxalinone)

3-ethyl-3,4-dihydro-2(1H)-Quinoxalinone structure
66366-98-1 structure
Product Name:3-ethyl-3,4-dihydro-2(1H)-Quinoxalinone
CAS No:66366-98-1
MF:C10H12N2O
MW:176.215082168579
CID:963844
PubChem ID:5203024
Update Time:2025-04-19

3-ethyl-3,4-dihydro-2(1H)-Quinoxalinone Chemical and Physical Properties

Names and Identifiers

    • 3-ethyl-3,4-dihydro-2(1H)-Quinoxalinone
    • 2(1H)-Quinoxalinone,3-ethyl-3,4-dihydro-(9CI)
    • 3-ethyl-3,4-dihydro-1H-quinoxalin-2-one
    • 3-ETHYL-3,4-DIHYDROQUINOXALIN-2(1H)-ONE
    • TimTec1_004838
    • (3S)-3-ethyl-1,2,3,4-tetrahydroquinoxalin-2-one
    • Oprea1_480314
    • YRELTDGOEVJYLO-UHFFFAOYSA-N
    • HMS1547L20
    • SCHEMBL11445118
    • Cl-1120
    • DB-280544
    • 3-ethyl-1,2,3,4-tetrahydroquinoxalin-2-one
    • DTXSID60409651
    • 66366-98-1
    • AKOS017517064
    • 2(1H)-Quinoxalinone, 3-ethyl-3,4-dihydro-
    • Inchi: 1S/C10H12N2O/c1-2-7-10(13)12-9-6-4-3-5-8(9)11-7/h3-7,11H,2H2,1H3,(H,12,13)
    • InChI Key: YRELTDGOEVJYLO-UHFFFAOYSA-N
    • SMILES: O=C1C(CC)NC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 176.094963011g/mol
  • Monoisotopic Mass: 176.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 41.1Ų
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